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Introduction

Fluorescent Brightener 28 (FB28), also widely known as Calcofluor White M2R, is a
fluorescent dye extensively used in plant biology to visualize cell walls.[1][2] As a stilbene
derivative, its primary mechanism involves absorbing ultraviolet (UV) light and re-emitting it as
visible blue-white light, a process known as fluorescence.[1] FB28 has a high affinity for
polysaccharides, specifically binding to 3-1,3 (like callose) and 3-1,4 (like cellulose) glycosidic
linkages.[1][3][4] This specificity makes it an invaluable tool for outlining cell structures,
studying cellulose biosynthesis, and analyzing cell wall modifications in various plant tissues.[1]

[5]16]

Principle of Action

Fluorescent Brightener 28 is a non-specific fluorochrome that binds to cellulose and chitin.[7]
[8] The molecule itself is largely colorless but becomes intensely fluorescent upon binding to
these polysaccharides in the cell walls of plants, algae, and fungi.[4][7] When excited by UV or
near-UV light, the electrons in the dye molecule move to a higher energy state. As they return
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to their ground state, they emit energy as photons in the blue region of the visible spectrum,
causing the cell walls to fluoresce brightly.[1] This process allows for high-contrast imaging of
cell outlines and wall structures.

Data Presentation
Table 1: Spectroscopic Properties of Fluorescent
Brightener 28

Property Wavelength (nm) Notes References

. ) Can be excited by UV
Excitation Maximum ~360 - 380 nm ] ) [21[31[7]
or violet light.

o ] Emits a bright blue-
Emission Maximum ~430 - 480 nm ) [1112113119]
white fluorescence.

Table 2: Recommended Staining Parameters for Plant
Tissues
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Parameter Recommendation Details References

) ) Store at -20°C,
Stock Solution 1 mg/mL in H20 ) [10]
protected from light.

Dilute stock solution

Working ]
) 10 pg/mL (0.001%) 1:100 in water or [10]
Concentration
buffer.
] For use with cleared
0.1% in ClearSee ) [11]
tissues.
Shorter times for
delicate tissues or live
Incubation Time 1 - 30 minutes cells. Longer times for  [4][11]
fixed or cleared
tissues.
Quick washes with
) Optional but buffer (e.g., PBS) can
Washing Step [10]
Recommended reduce background

fluorescence.

Can be used to
) quench background
Counterstain Evans Blue [8]
fluorescence of

tissues.

Visualizations
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Mechanism of Action

Fluorescent
Brightener 28 Excitation

UV Light (360-380 nm)

Excited FB28-Cellulose
Complex

Blue Fluorescence
(430-480 nm)

HEURE]
(Cellulose/Chitin)

Click to download full resolution via product page

Caption: Mechanism of Fluorescent Brightener 28 action.
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Caption: General experimental workflow for plant cell wall imaging.

Experimental Workflow

1. Sample Preparation

(e.g., sections, seedlings)

2. Fixation (Optional)

(e.g., with FAA/PFA) or Live Imaging

N

3. Washing
(e.g., with PBS)

4. Staining

(FB28 Working Solution)

5. Final Wash
(Reduces background)

;

6. Mounting
(On slide with mounting medium)

7. Imaging
(Confocal/Fluorescence Microscope)

8. Data Analysis

Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions

Materials:

» Fluorescent Brightener 28 powder (or commercial solution)

» Distilled water (H20)

Click to download full resolution via product page
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e Microcentrifuge tubes

e Aluminum foil

Procedure:

e Stock Solution (1 mg/mL):

o Weigh 1 mg of Fluorescent Brightener 28 powder and dissolve it in 1 mL of distilled
water.

o Vortex thoroughly to ensure it is fully dissolved.

o Store the stock solution in a microcentrifuge tube wrapped in aluminum foil at -20°C to
protect it from light.[10]

e Working Solution (10 pg/mL):
o Prepare the working solution fresh before each experiment.

o Dilute the 1 mg/mL stock solution 1:100 in distilled water or a suitable buffer (e.g.,
Phosphate-Buffered Saline, PBS). For example, add 10 pL of stock solution to 990 pL of
water.[10]

Protocol 2: General Staining for Plant Tissues (e.g.,
Roots, Seedlings)

Materials:

» Plant tissue (e.g., Arabidopsis thaliana seedlings, root tips, leaf sections)

FB28 working solution (10 pg/mL)

Phosphate-Buffered Saline (PBS) or water for washing

Microscope slides and coverslips

Mounting medium (e.g., 50% glycerol)
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Procedure:

o Sample Collection: Collect fresh plant material. For seedlings, they can be grown on agar
plates and gently removed. For larger tissues, thin hand sections may be required.

» Fixation (Optional): For fixed imaging, incubate samples in a fixative solution (e.g., 4%
paraformaldehyde in PBS) for 30-60 minutes. After fixation, wash the samples three times
with PBS for 5 minutes each.

e Staining:
o Immerse the plant material in the 10 pg/mL FB28 working solution.

o Incubate for 5-10 minutes at room temperature. Incubation time may need optimization
depending on the tissue thickness and density.

e Washing:
o Remove the staining solution.

o Briefly wash the sample with PBS or water to remove excess stain and reduce
background fluorescence.[10] A single quick rinse is often sufficient.

e Mounting:
o Carefully place the stained tissue onto a clean microscope slide.
o Add a drop of mounting medium over the sample.
o Gently place a coverslip over the sample, avoiding air bubbles.
e Imaging:
o Observe the sample using a fluorescence or confocal microscope.

o Use an excitation wavelength around 365 nm and collect emission around 435 nm.[12]
Standard DAPI or UV filter sets are typically suitable.
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Protocol 3: Staining in Combination with a Clearing
Agent (ClearSee)

This protocol is adapted for imaging deeper into tissues and is compatible with fluorescent
proteins.[13]

Materials:
e ClearSee solution
e FB28
e Plant tissue expressing a fluorescent protein (e.g., GFP, RFP)
Procedure:
o Tissue Clearing:
o Fix the plant samples as described in Protocol 2.
o Wash the samples in PBS.

o Incubate the samples in ClearSee solution. The clearing time can range from a few days
to over a week depending on the sample type.

e Staining:

o Prepare a 0.1% (1 mg/mL) solution of FB28 directly in ClearSee solution.

o Move the cleared seedlings into the FB28/ClearSee solution and stain for 30 minutes.[11]
e Washing:

o Remove the staining solution.

o Wash the samples for at least 30 minutes in fresh ClearSee solution.[11]

e Mounting and Imaging:
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o Mount the samples in fresh ClearSee solution on a slide.

o Image using a confocal microscope, using separate channels for FB28 (UV excitation) and
the fluorescent protein(s) of interest (e.g., 488 nm excitation for GFP).

Troubleshooting and Considerations

High Background: If background fluorescence is too high, reduce the staining concentration
or incubation time. Incorporating additional or longer wash steps can also be effective.[10]

Photobleaching: FB28 is susceptible to photobleaching under prolonged UV exposure.[14]
Minimize exposure time and use the lowest laser power necessary for imaging.

Specificity: While excellent for cellulose, FB28 also stains other B-linked polysaccharides like
chitin, which is relevant when studying plant-fungal interactions.[12]

Live-Cell Imaging: FB28 can be used for live-cell imaging, but high concentrations or long
exposure can affect cell viability. Use the lowest possible concentration and shortest
incubation time. The dye does not penetrate the plasma membrane of viable cells.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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